Cas no 511233-50-4 (Quinoline,1-(cyclohexylcarbonyl)-2-[[4-(2-fluorophenyl)-1-piperidinyl]methyl]-1,2,3,4-tetrahydro-)

Quinoline,1-(cyclohexylcarbonyl)-2-[[4-(2-fluorophenyl)-1-piperidinyl]methyl]-1,2,3,4-tetrahydro- structure
511233-50-4 structure
Product Name:Quinoline,1-(cyclohexylcarbonyl)-2-[[4-(2-fluorophenyl)-1-piperidinyl]methyl]-1,2,3,4-tetrahydro-
CAS No:511233-50-4
MF:C28H35FN2O
MW:434.588711023331
CID:1570346
Update Time:2024-08-24

Quinoline,1-(cyclohexylcarbonyl)-2-[[4-(2-fluorophenyl)-1-piperidinyl]methyl]-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,1-(cyclohexylcarbonyl)-2-[[4-(2-fluorophenyl)-1-piperidinyl]methyl]-1,2,3,4-tetrahydro-
    • Methanone, cyclohexyl[2-[[4-(2-fluorophenyl)-1-piperidinyl]methyl]-3,4-dihydro-1(2H)-quinolinyl]-
    • Inchi: 1S/C28H35FN2O/c29-26-12-6-5-11-25(26)21-16-18-30(19-17-21)20-24-15-14-22-8-4-7-13-27(22)31(24)28(32)23-9-2-1-3-10-23/h4-8,11-13,21,23-24H,1-3,9-10,14-20H2
    • InChI Key: YDTPIZOUBHPWOI-UHFFFAOYSA-N
    • SMILES: C(C1CCCCC1)(N1C2=C(C=CC=C2)CCC1CN1CCC(C2=CC=CC=C2F)CC1)=O

Computed Properties

  • Exact Mass: 434.27355

Experimental Properties

  • Density: 1.141±0.06 g/cm3(Predicted)
  • Boiling Point: 598.2±50.0 °C(Predicted)
  • PSA: 23.55
  • pka: 8.03±0.20(Predicted)
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